Cas no 1806582-20-6 (3-(2-Bromopropanoyl)-4-methylbenzyl alcohol)

• Product Name: 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol
• CAS No: 1806582-20-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5005562
• Update Time: 2025-10-25

3-(2-Bromopropanoyl)-4-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol

• Inchi： 1S/C11H13BrO2/c1-7-3-4-9(6-13)5-10(7)11(14)8(2)12/h3-5,8,13H,6H2,1-2H3
• InChI Key： ZHBYXTXZFXGBBV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(CO)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol

Comprehensive Overview of 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol (CAS No. 1806582-20-6): Properties, Applications, and Industry Insights

In the realm of organic chemistry and pharmaceutical intermediates, 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol (CAS No. 1806582-20-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its bromopropanoyl and methylbenzyl alcohol functional groups, serves as a critical building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of brominated aromatic alcohols" or "applications of 4-methylbenzyl derivatives," reflecting the growing demand for specialized intermediates in drug development and material science.

The molecular structure of 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol combines a brominated carbonyl moiety with a hydroxymethyl-substituted aromatic ring, making it a valuable precursor for cross-coupling reactions and nucleophilic substitutions. Its CAS No. 1806582-20-6 is often referenced in patent literature and academic journals, particularly in studies exploring chiral synthesis and bioconjugation techniques. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce hazardous byproducts, aligning with global sustainability goals.

One of the most searched questions related to this compound is: "How is 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol used in peptide modification?" The answer lies in its ability to act as a protecting group or linker in solid-phase peptide synthesis (SPPS). Its bromine atom facilitates selective functionalization, while the alcohol group offers compatibility with resin-based systems. This dual functionality makes it indispensable in developing targeted therapeutics and biomarkers, areas currently dominating biomedical research.

From an industrial perspective, the scalability of 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol production is a hot topic. Manufacturers are investing in continuous flow chemistry to enhance yield and purity, addressing challenges like regioselectivity and byproduct formation. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its structural integrity, ensuring compliance with regulatory standards like ICH Q7. These advancements cater to the rising demand for high-purity intermediates in APIs (Active Pharmaceutical Ingredients).

Environmental and safety considerations are equally pivotal. While not classified as hazardous under current guidelines, proper handling of brominated compounds necessitates adherence to GLP (Good Laboratory Practice). Searches for "degradation pathways of bromopropanoyl derivatives" highlight the scientific community's focus on eco-friendly disposal methods. Innovations such as enzymatic degradation and photocatalysis are being explored to mitigate environmental impact.

In conclusion, 3-(2-Bromopropanoyl)-4-methylbenzyl alcohol (CAS No. 1806582-20-6) exemplifies the intersection of synthetic utility and modern research priorities. Its role in drug discovery, material science, and sustainable chemistry underscores its relevance in both academic and industrial settings. As the field evolves, this compound will likely remain a focal point for innovations addressing global health and environmental challenges.